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Compound of Interest

Compound Name: AF38469

Cat. No.: B15605659 Get Quote

This document provides crucial safety, handling, and disposal information for the selective

sortilin inhibitor, AF38469. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and proper management of this chemical

compound.

Summary of Quantitative Data
For quick reference, the following table summarizes key quantitative data for AF38469.
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Property Value Source

Molecular Formula C₁₅H₁₁F₃N₂O₃ [1]

Molecular Weight 324.25 g/mol [1][2]

IC₅₀ (Sortilin) 330 nM [3]

Purity 99.28% [1]

CAS Number 1531634-31-7 [1]

Storage (Solid) -20°C for up to 3 years [2]

Storage (Stock Solution)
-80°C for up to 2 years; -20°C

for up to 1 year
[3]

Solubility in DMSO ≥ 40 mg/mL (123.36 mM) [2]

Half-life (t₁/₂) in rat (1 mg/kg,

i.v.)
1.2 hours [3]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is essential to maintain the integrity of

AF38469 and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
When handling AF38469, the following personal protective equipment should be worn:

Eye Protection: Safety goggles with side shields.

Hand Protection: Protective gloves.

Skin and Body Protection: An impervious lab coat or clothing.

Respiratory Protection: A suitable respirator should be used, especially when handling the

compound in powdered form to avoid dust and aerosol formation.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

An accessible safety shower and eye wash station must be available.

Preparation of Stock Solutions
For detailed instructions on preparing stock solutions, refer to the supplier's handling

instructions. As a general guideline:

For a 10 mM stock solution in DMSO, dissolve the appropriate amount of AF38469 in

DMSO. Sonication may be required to fully dissolve the compound.[2]

To prepare working solutions for in vivo experiments, a common protocol involves diluting a

DMSO stock solution in corn oil.[3] For example, to prepare a 1 mL working solution, 100 µL

of a 20.8 mg/mL DMSO stock solution can be added to 900 µL of corn oil and mixed

thoroughly.[3]

When diluting stock solutions in aqueous media, it is recommended to preheat both the stock

solution and the medium to 37°C to prevent precipitation. If precipitation occurs, ultrasonic

heating may be used to redissolve the compound.

Storage Conditions
Proper storage is critical to prevent degradation of the compound:

Solid Form: Store at -20°C for long-term stability (up to 3 years).[2]

Stock Solutions: Aliquot and store at -80°C for up to 2 years or -20°C for up to 1 year.[3]

Avoid repeated freeze-thaw cycles. For short-term storage, solutions can be kept at 4°C for

over a week.[2]

Disposal Plan
Proper disposal of AF38469 and any contaminated materials is crucial to prevent

environmental contamination and ensure compliance with local regulations.

Waste Disposal: Dispose of contents and container in accordance with all local, regional,

national, and international regulations.
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Spill Management: In case of a spill, prevent further leakage if safe to do so. Absorb the spill

with a non-combustible absorbent material, such as sand or earth, and dispose of the

contaminated material in a sealed container. Decontaminate the spill area and any affected

equipment by scrubbing with a suitable solvent like alcohol.

Experimental Protocols and Signaling Pathway
AF38469 is a potent and selective inhibitor of the VPS10P family sorting receptor, sortilin.[4] Its

mechanism of action involves blocking the interaction of sortilin with its ligands, which can have

downstream effects on cellular signaling pathways.

Signaling Pathway of AF38469 in Neurodegenerative
Disease Models
In the context of neurodegenerative lysosomal storage disorders, inhibition of sortilin by

AF38469 has been shown to activate the transcription factors TFEB and TFE3. This activation

leads to the transcription of genes in the Coordinated Lysosomal Expression and Regulation

(CLEAR) network, ultimately enhancing lysosomal function.
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Caption: Signaling pathway of AF38469 in modulating lysosomal function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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